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CCT196969 solubility DMSO storage conditions
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Compound Focus: Cct196969

CAS No.: 1163719-56-9

Cat. No.: S548105

Physical & Chemical Properties of CCT196969

The table below summarizes the core technical data for the research compound CCT196969.

Property Specification

CAS Number 1163719-56-9 [1] [2] [3]

Molecular C27H24FN-0s3 [1] [2] [3]

Formula

Molecular 513.52 g/mol [1] [2] [3]

Weight

Solubility in =100 mg/mL (194.73 mM) [2]. Another source suggests = 32 mg/mL (62.32 mM),

DMSO noting that hygroscopic (moisture-absorbing) DMSO can significantly impact solubility
[1].

Purity Typically = 99.89% [2]

Appearance White to off-white solid [1]

Storage and Handling Conditions
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Proper storage is critical for maintaining the stability and integrity of CCT196969.

e Storage Conditions:
o Powder: Store at -20°C for 2-3 years. [1] [3] For long-term storage, -80°C is recommended. [3]
o Stock Solution in DMSO: Store at -80°C for 2 years or at -20°C for 1 year. [1]
e Handling and Safety:
o Signal Word: Warning [3]
o Hazard Statements: H302 (Harmful if swallowed) [3]
o Precautionary Measures: Avoid dust formation, do not inhale, and avoid contact with skin and
eyes. Use personal protective equipment and ensure adequate ventilation. [3]

Biological Activity and Experimental Protocols

CCT196969 is characterized as a novel, orally available pan-RAF inhibitor that also possesses activity
against SRC-family kinases (SFK). [2] [4] The following table details its inhibitory activity (ICso) against

key targets from cell-free assays.

Target ICs0 (M)
CRAF 0.01 [1] [2]
LCK 0.02 [1] [2]
SRC 0.03[1] [2]
V600E-BRAF 0.04 [1] [2]
BRAF 0.1[1][2]

A recent groundbreaking study has revealed a novel, RAF-independent mechanism of action for CCT196969
in Triple-Negable Breast Cancer (TNBC). It was identified that CCT196969 directly binds to and inhibits
Histone Deacetylase 5 (HDACS5), which subsequently affects the stability and function of the Retinoid X
Receptor Alpha (RXRA), leading to the downregulation of Asparagine Synthetase (ASNS) and inhibition of
the mTORCI signaling pathway. [4]

The diagram below illustrates these two primary mechanisms of action for CCT196969.
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CCT196969 acts through established RAF/SRC inhibition and a novel HDAC5/RXRA/ASNS pathway in
TNBC. [2] [4]
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In Vitro Cell Proliferation and Apoptosis Assay

This protocol is used to assess the compound's effect on cell viability and death. [4]

e Cell Seeding: Seed TNBC or other relevant cancer cell lines (e.g., WM 266.4 melanoma cells) in 96-
well plates at a density of 1,000 cells per well in 100 pL of complete medium. [4]

e Compound Treatment: Treat cells with CCT196969 at various concentrations. Include a control
group treated with DMSO vehicle only.

¢ Incubation and Measurement: Culture cells for 0, 24, 48, 72, and 96 hours. At each time point, add
10 pL of CCK-8 reagent to each well.

e Absorbance Reading: Incubate the plate for 2 hours in a cell culture incubator. Measure the
absorbance at 490 nm using a microplate reader. Calculate the cell viability relative to the DMSO
control.

e Apoptosis Detection: For apoptosis analysis, harvest treated cells, stain with an Annexin V-FITC/PI
apoptosis detection kit, and analyze using flow cytometry. [4]

In Vivo Formulation and Dosing in Mice

For oral administration in mouse xenograft models, the following protocol can be used. [2]

¢ Formulation Preparation:
o Prepare a homogeneous suspension at a concentration of 5 mg/mL using a 0.5%
Carboxymethyl cellulose (CMC-Na) solution. [2]
o Alternatively, prepare a clear solution by first dissolving CCT196969 in DMSO (e.g., 100 mg/mL
stock). Then, mix this stock sequentially with PEG300 and Tween-80, followed by ddHz0, to
achieve a final composition of 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline. [1]
e Dosing: Administer the formulation to CD-1 or nude mice via oral gavage at a typical dose of 10-20
mglkg daily. [2] The compound is reported to be well-tolerated at these doses. [2]

Key Considerations for Researchers

o Verify Solubility: Always confirm solubility empirically, as values can vary between sources and
batches. Use fresh, dry DMSO for preparing stock solutions. [1]

¢ Novel Mechanism: Be aware of the emerging HDAC5-targeted mechanism, which is independent of
RAF inhibition. This opens new avenues for research, particularly in TNBC and potentially other
cancer types. [4]

¢ Limited Brain Distribution: In vivo studies indicate that the brain distribution of CCT196969 is
limited, partly due to efflux by transporters at the blood-brain barrier. This is a critical factor to
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consider when investigating efficacy against brain metastases or central nervous system diseases. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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